(S)-(-)-Tolvaptan
(S)-(-)-Tolvaptan
Brand Name:
Vulcanchem
CAS No.:
331947-44-5
VCID:
VC20816782
InChI:
InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/t24-/m0/s1
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C
Molecular Formula:
C26H25ClN2O3
Molecular Weight:
448.9 g/mol
(S)-(-)-Tolvaptan
CAS No.: 331947-44-5
Cat. No.: VC20816782
Molecular Formula: C26H25ClN2O3
Molecular Weight: 448.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 331947-44-5 |
|---|---|
| Molecular Formula | C26H25ClN2O3 |
| Molecular Weight | 448.9 g/mol |
| IUPAC Name | N-[4-[(5S)-7-chloro-5-hydroxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl]-3-methylphenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C26H25ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15,24,30H,5,8,13H2,1-2H3,(H,28,31)/t24-/m0/s1 |
| Standard InChI Key | GYHCTFXIZSNGJT-DEOSSOPVSA-N |
| Isomeric SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCC[C@@H](C4=C3C=CC(=C4)Cl)O)C |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C |
| Canonical SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(C4=C3C=CC(=C4)Cl)O)C |
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